Cas no 139626-39-4 (1-Heptanol, 4,4,6,6-tetramethyl-)

1-Heptanol, 4,4,6,6-tetramethyl- structure
139626-39-4 structure
Product Name:1-Heptanol, 4,4,6,6-tetramethyl-
CAS No:139626-39-4
MF:C11H24O
MW:172.307663917542
CID:1276596
Update Time:2024-08-03

1-Heptanol, 4,4,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanol, 4,4,6,6-tetramethyl-
    • Inchi: 1S/C11H24O/c1-10(2,3)9-11(4,5)7-6-8-12/h12H,6-9H2,1-5H3
    • InChI Key: DFJBZTAVEQQHSU-UHFFFAOYSA-N
    • SMILES: C(O)CCC(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 172.18282

Experimental Properties

  • Density: 0.829±0.06 g/cm3(Predicted)
  • Boiling Point: 200.9±8.0 °C(Predicted)
  • PSA: 20.23
  • pka: 15.20±0.10(Predicted)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd